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Compound of Interest

Compound Name: Fluorescent Brightener 28

Cat. No.: B1144092 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Calcofluor White M2R, also known as Fluorescent Brightener 28, is a vital fluorescent stain

used extensively in various scientific disciplines.[1][2][3] Its ability to bind specifically to

cellulose and chitin makes it an invaluable tool for visualizing the cell walls of fungi, plants,

algae, and certain protozoa.[4][5][6] This technical guide provides an in-depth overview of its

chemical structure, properties, mechanism of action, and common experimental protocols,

tailored for a scientific audience.

Chemical and Physical Properties
Calcofluor White M2R is a complex stilbene derivative. Its chemical structure is characterized

by a central ethene-1,2-diylbis group linked to two benzenesulfonate moieties, which in turn are

substituted with triazinylamino groups. The triazine rings are further functionalized with anilino

and bis(2-hydroxyethyl)amino groups. This intricate structure is responsible for its fluorescent

properties and its affinity for polysaccharides.
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Property Value References

IUPAC Name

disodium 2,2'-ethene-1,2-

diylbis[5-({4-anilino-6-[bis(2-

hydroxyethyl)amino]-1,3,5-

triazin-2-

yl}amino)benzenesulfonate]

[6]

Synonyms

Fluorescent Brightener 28,

Calcofluor White M 2R, Tinopal

LPW, Cellufluor

[1][6]

CAS Number 4193-55-9 [3][6][7][8][9]

Chemical Formula C40H42N12Na2O10S2 [6][8][9]

Molar Mass 960.95 g·mol−1 [3][6][8]

Appearance Pale yellow powder [8]

Solubility
Sparingly soluble in methanol

(1-10 mg/ml), Soluble in water
[3][7][8]

Spectroscopic Properties
The fluorescence of Calcofluor White M2R is central to its utility. It absorbs light in the

ultraviolet range and emits in the blue region of the visible spectrum. The exact excitation and

emission maxima can vary slightly depending on the solvent and the substrate to which it is

bound.
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Parameter Wavelength (nm) Notes References

Excitation Maximum

(λex)
~347-360 nm

Aqueous solutions

show a broad

absorption from 300-

412 nm.

[4][6][7][10]

Emission Maximum

(λem)
~430-440 nm

Fungi and other

stained elements

typically appear bright

apple-green to blue

under a fluorescence

microscope,

depending on the

filters used.

[1][4][7][10]

Mechanism of Action
The staining mechanism of Calcofluor White M2R is non-enzymatic and based on the formation

of hydrogen bonds between the hydroxyl groups of the dye and the β-1,3 and β-1,4 linked

polysaccharides, primarily chitin and cellulose, found in cell walls. This binding event induces a

conformational change in the dye molecule, leading to a significant enhancement of its

fluorescence quantum yield. In living cells with intact plasma membranes, the dye is excluded

from the cytoplasm. However, in dead or damaged cells, it can penetrate and weakly stain the

cytoplasm, with the nucleus exhibiting strong fluorescence.[2][11][12]

Binding and Fluorescence Mechanism

Calcofluor White M2R
(Low Fluorescence)

β-1,3 / β-1,4 Polysaccharides
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Caption: Mechanism of Calcofluor White M2R fluorescence.
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Experimental Protocols
Below are generalized protocols for staining fungal and plant cells. Concentrations and

incubation times may need to be optimized for specific applications.

Staining of Fungal Elements
This protocol is suitable for the rapid detection of fungi in clinical specimens or laboratory

cultures.

Specimen Preparation: Place the sample (e.g., a small piece of tissue, a smear of culture) on

a clean microscope slide.

Clearing (Optional): Add one drop of 10% potassium hydroxide (KOH) solution to the

specimen to clear cellular debris and improve visualization of fungal elements. Let it stand

for a few minutes.[4][10][13]

Staining: Add one drop of Calcofluor White M2R staining solution (typically 0.1% to 1 g/L).[1]

[4] Some commercial formulations include Evans Blue (e.g., 0.5 g/L) as a counterstain to

reduce background fluorescence.[4][10]

Incubation: Place a coverslip over the specimen and allow it to stand for 1-10 minutes at

room temperature, protected from light.[1][4][10]

Visualization: Examine the slide under a fluorescence microscope using a UV excitation filter

(around 355-380 nm).[1][4][6] Fungal elements will fluoresce brightly.
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Fungal Staining Workflow
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Caption: A typical workflow for staining fungal elements.

Preparation of Staining Solutions
Calcofluor Stock Solution (Example)[14]

Add 350 mg of Calcofluor White M2R powder to a 100 mL volumetric flask.

Add 70 mL of distilled water.

Add a few drops of sodium hydroxide to aid dissolution (pH 10-11).
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Once dissolved, adjust the volume to 100 mL with distilled water.

Store this stock solution in a light-proof bottle at 4-10°C.

Working Solution[1][14]

Dilute the stock solution as needed. For a 1 g/L working solution, you would dilute a higher

concentration stock. A common practice is to dilute a stock 1:100 in buffer or distilled water

for immediate use.[1]

Working solutions should ideally be prepared fresh daily.[14]

Applications in Research and Development
Mycology and Parasitology: Rapid and sensitive detection of fungi and certain parasites in

clinical samples.[4][6][10]

Plant Biology: Staining of plant cell walls to study cell division, morphology, and

development.[6]

Yeast Research: Used to stain chitin-rich bud scars on yeast cells, allowing for the

determination of cellular age.[6][15]

Biofilm Research: Visualization of the polysaccharide matrix of biofilms.

Cell Viability: Can be used to differentiate between living and dead cells, as it does not

penetrate the intact membrane of living cells.[11][12]

Logical Pathway for Cell Wall Detection
The use of Calcofluor White M2R in research follows a straightforward logical pathway from its

chemical properties to the final visualization of target structures.
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Logical Pathway for Cell Wall Visualization
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Caption: Logical flow from chemical property to application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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